Pyridine-decorated carbon nanotubes as a metal-free heterogeneous catalyst for mild CO2 reduction to methanol with hydroboranes†
Catalysis Science & Technology Pub Date: 2017-10-30 DOI: 10.1039/C7CY01772C
Abstract
Pyridine decorated multi-walled carbon nanotubes (NPy-MW) have been successfully employed as a catalyst for the reduction of carbon dioxide to methyl borinate (R2BO–CH3) in the presence of 9-borabicyclo[3.3.1]nonane. NPy-MW represents the first example of a heterogeneous, metal-free and durable catalyst for CO2 hydroboration to methanol. A mechanistic cycle has been proposed on the basis of targeted blank experiments and a quantum chemical study, highlighting the non-innocent role played by the nanotube carrier in the final NPy-MW catalytic performance.
Recommended Literature
- [1] Real-time monitoring of epithelial barrier function by impedance spectroscopy in a microfluidic platform†
- [2] Layered double hydroxide supported Prussian blue nanocomposites for electrocatalytic reduction of H2O2
- [3] Front cover
- [4] Strain-driven half-metallicity in a ferri-magnetic Mott-insulator Lu2NiIrO6: a first-principles perspective†
- [5] 69. A new synthesis of benzopyrylium salts
- [6] Controlling the dimensionalities and structures of homochiral Zn(ii) and Cd(ii) compounds of N-(p-tosyl)-S-carboxymethyl-l-cysteinevia tuning the connecting modes of metal ions and chiral linkers by different kinds of ancillary ligands†
- [7] Direct solvothermal preparation of nanostructured fluoride aerogels based on AlF3†
- [8] Complexometric determination of calcium and magnesium in calcite and limestone after selective precipitation of magnesium quinolin-8-olate from a homogeneous solution
- [9] In situ SnSe deposition as passivation for scalable and stable quasi-2D lead–tin perovskite solar cells†
- [10] pH-responsive nanocatalyst for enhancing cancer therapy via H2O2 homeostasis disruption and disulfiram sensitization†
Journal Name：Catalysis Science & Technology
Research Products
-
CAS no.: 10405-85-3
-
CAS no.: 12025-32-0
-
CAS no.: 13577-19-0
